Cas no 2172486-22-3 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-(2-hydroxyethyl)butanamidoacetic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-(2-hydroxyethyl)butanamidoacetic acid
• CAS No: 2172486-22-3
• MF: C₂₃H₂₄F₂N₂O₆
• MW: 462.443273544312
• CID: 6507621
• PubChem ID: 165957692
• Update Time: 2025-07-25

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-(2-hydroxyethyl)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-(2-hydroxyethyl)butanamidoacetic acid
• EN300-1562577
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluoro-N-(2-hydroxyethyl)butanamido]acetic acid
• 2172486-22-3

• Inchi： 1S/C23H24F2N2O6/c24-22(25)19(11-20(29)27(9-10-28)12-21(30)31)26-23(32)33-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18-19,22,28H,9-13H2,(H,26,32)(H,30,31)
• InChI Key： ZVVMPKUGBKLLHS-UHFFFAOYSA-N
• SMILES： FC(C(CC(N(CC(=O)O)CCO)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 462.16024281g/mol
• Monoisotopic Mass: 462.16024281g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 116Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-(2-hydroxyethyl)butanamidoacetic acid

Introduction to 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-(2-hydroxyethyl)butanamidoacetic Acid (CAS No. 2172486-22-3)

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-(2-hydroxyethyl)butanamidoacetic acid, identified by its CAS number 2172486-22-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a fluorene moiety, multiple functional groups, and a unique arrangement of atoms that contribute to its distinctive chemical properties.

The structural composition of this compound is highly intricate, featuring a central backbone that integrates several key functional groups. The presence of a fluorene substituent at the 9-position, linked through a methoxycarbonyl group, introduces rigidity and electronic characteristics that are often leveraged in drug design for improved binding affinity and metabolic stability. Additionally, the amine and carboxylic acid functionalities provide opportunities for further derivatization and interaction with biological targets.

The difluorinated nature of the butanamidoacetic acid moiety is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to enhance lipophilicity, metabolic stability, and binding interactions with biological receptors. This modification can significantly influence the pharmacokinetic profile of the compound, making it a valuable candidate for further exploration in drug development.

The N-(2-hydroxyethyl) group adds another layer of complexity, introducing both hydrophilic and hydrophobic interactions that can modulate solubility and bioavailability. This aspect is crucial in medicinal chemistry, where optimizing solubility is often essential for achieving effective drug delivery systems.

In recent years, there has been growing interest in developing novel compounds with enhanced pharmacological properties. The unique structural features of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-(2-hydroxyethyl)butanamidoacetic acid make it an attractive candidate for various therapeutic applications. For instance, its rigid fluorene core and multiple functional groups suggest potential utility in designing small-molecule inhibitors targeting enzymes or receptors involved in critical biological pathways.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of multiple reactive sites allows for diverse chemical modifications, enabling chemists to tailor its properties for specific applications. This flexibility is particularly valuable in early-stage drug discovery, where rapid iteration and optimization are essential.

Recent advancements in computational chemistry have further enhanced the utility of such complex molecules. High-throughput virtual screening techniques can now be employed to rapidly evaluate the binding potential of compounds like this one against various biological targets. The integration of machine learning algorithms has also improved the prediction of pharmacokinetic properties, allowing researchers to prioritize candidates with favorable profiles more efficiently.

The synthesis of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-(2-hydroxyethyl)butanamidoacetic acid presents both challenges and opportunities. While the complexity of its structure may require multi-step synthetic routes, modern methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions are particularly useful for introducing the fluorene moiety and other key functional groups with high yields and selectivity.

In addition to its potential as an intermediate in drug synthesis, this compound may also exhibit direct biological activity. Preliminary studies have suggested that structurally similar molecules can interact with enzymes or receptors involved in inflammatory processes, cancer metabolism, or other diseases. Further investigation into the pharmacological properties of this specific compound could uncover novel therapeutic applications or provide insights into existing treatment modalities.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The ability to fine-tune electronic properties and metabolic stability through fluorination has led to numerous successful drugs on the market. As research continues to uncover new ways to leverage fluorine's unique characteristics, compounds like 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-(2-hydroxyethyl)butanamidoacetic acid are likely to play an increasingly important role in the development of next-generation therapeutics.

The future direction of research on this compound may include exploring its potential as a scaffold for drug discovery or investigating its interactions with specific biological targets using both experimental and computational methods. Collaborative efforts between synthetic chemists, biochemists, and computational scientists will be essential in unlocking its full potential.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-(2-hydroxyethyl)butanamidoacetic acid (CAS No. 2172486-22-3) represents a fascinating example of how complex molecular structures can be harnessed for pharmaceutical applications. Its unique combination of functional groups and structural features makes it a promising candidate for further exploration in drug development. As research progresses, this compound is poised to contribute significantly to advancements in medicinal chemistry and biomedicine.